Cas no 2091216-56-5 ({4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone)
{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone Chemical and Physical Properties
Names and Identifiers
-
- INDEX NAME NOT YET ASSIGNED
- {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone
-
- Inchi: 1S/C8H11N3O2S/c1-14(9,13)8-10-6-4-2-3-5(6)7(12)11-8/h9H,2-4H2,1H3,(H,10,11,12)
- InChI Key: OWHWNPBKWWRTPB-UHFFFAOYSA-N
- SMILES: O=C1C2CCCC=2NC(S(C)(=N)=O)=N1
Experimental Properties
- Density: 1?+-.0.1 g/cm3(Predicted)
- Boiling Point: 366.3±25.0 °C(Predicted)
{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-308631-1.0g |
{4-hydroxy-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}(imino)methyl-lambda6-sulfanone |
2091216-56-5 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-308631-1g |
{4-hydroxy-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}(imino)methyl-lambda6-sulfanone |
2091216-56-5 | 1g |
$0.0 | 2023-09-05 |
{4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone
Comprehensive Overview of {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone (CAS No. 2091216-56-5)
The compound {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone (CAS No. 2091216-56-5) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and biochemical research. This sulfanone-derived molecule features a cyclopentadpyrimidine core, which is increasingly studied for its role in modulating biological pathways. Researchers are particularly interested in its imino-methyl functional group, which may contribute to its reactivity and binding affinity in enzymatic systems.
In the context of current scientific trends, CAS No. 2091216-56-5 aligns with the growing demand for novel heterocyclic compounds in drug discovery. The 4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl moiety is structurally analogous to purine bases, making it a candidate for targeting nucleotide-binding proteins. This has led to inquiries about its potential in cancer therapeutics and anti-inflammatory agents, topics frequently searched in academic and industrial databases. Its lambda6-sulfanone group also raises questions about its stability and metabolic fate, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.
From a synthetic chemistry perspective, the preparation of {4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone involves multi-step organic transformations, often requiring catalysis optimization and green chemistry approaches to improve yields. These methodologies resonate with the broader push for sustainable synthesis, a frequently searched term in chemical literature. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing this compound, addressing common user queries about its purity and structural confirmation.
The compound’s potential as a bioisostere for carboxylic acids or other polar groups has also sparked interest in medicinal chemistry forums. Its ability to mimic endogenous molecules while offering improved pharmacokinetic properties is a recurring theme in drug design discussions. Additionally, computational studies on its electronic properties and molecular docking behavior are frequently cited, reflecting the integration of AI-driven drug discovery tools in modern research.
In summary, CAS No. 2091216-56-5 represents a compelling case study at the intersection of heterocyclic chemistry and biomolecular innovation. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in fields prioritizing targeted therapy and molecular engineering. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, further solidifying its relevance in contemporary scientific discourse.
2091216-56-5 ({4-hydroxy-5H,6H,7H-cyclopentadpyrimidin-2-yl}(imino)methyl-lambda6-sulfanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)